2-(trifluoromethyl)-2H-indazole-3-carboxylic acid
Overview
Description
2-(Trifluoromethyl)-2H-indazole-3-carboxylic acid (TFI-3CA) is a trifluoromethylated indazole carboxylic acid that has potential applications in scientific research. It is a synthetic compound that is used as a substrate in various biochemical and physiological experiments. TFI-3CA is a versatile compound that can be used in a wide range of laboratory experiments and has been used in research studies to investigate the mechanisms of action of various enzymes and proteins.
Scientific Research Applications
2-(trifluoromethyl)-2H-indazole-3-carboxylic acid has a wide range of applications in scientific research. It has been used to study the mechanism of action of various enzymes and proteins, such as phosphatases, kinases, and proteases. It has also been used to study the effects of various drugs on enzyme activity and to study the effects of various compounds on cell signaling pathways. Additionally, 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid has been used to study the effects of various compounds on cell growth and differentiation.
Mechanism of Action
The mechanism of action of 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid is not fully understood. However, it is believed that the trifluoromethyl group of 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid interacts with the active site of various enzymes and proteins, which leads to the inhibition of their activity. Additionally, 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid is believed to interact with various cell signaling pathways, which leads to changes in the expression of various genes.
Biochemical and Physiological Effects
2-(trifluoromethyl)-2H-indazole-3-carboxylic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and proteins, including phosphatases, kinases, and proteases. Additionally, it has been shown to affect cell signaling pathways and to affect cell growth and differentiation.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid in laboratory experiments is that it is a versatile compound that can be used in a wide range of experiments. Additionally, it is easy to synthesize and is available in a wide range of concentrations. The main limitation of using 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid in laboratory experiments is that its mechanism of action is not fully understood, which can lead to unexpected results.
Future Directions
There are a number of potential future directions for research involving 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid. These include further studies into the mechanism of action of 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid, studies into the effects of 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid on various cell signaling pathways, and studies into the effects of 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid on various enzymes and proteins. Additionally, studies into the effects of 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid on various cellular processes, such as cell growth and differentiation, could be conducted. Finally, further studies into the potential therapeutic applications of 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid could be conducted.
Synthesis Methods
2-(trifluoromethyl)-2H-indazole-3-carboxylic acid can be synthesized through a two-step process. The first step involves the reaction of trifluoromethyl iodide with 2H-indazole-3-carboxylic acid in a polar solvent. This reaction yields the desired product, 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid, in a high yield. The second step involves the purification of the product by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid involves the reaction of 2-(trifluoromethyl)benzonitrile with hydrazine hydrate to form 2-(trifluoromethyl)indazole. This intermediate is then oxidized to 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid using potassium permanganate and sulfuric acid.", "Starting Materials": [ "2-(trifluoromethyl)benzonitrile", "hydrazine hydrate", "potassium permanganate", "sulfuric acid" ], "Reaction": [ "Step 1: 2-(trifluoromethyl)benzonitrile is reacted with hydrazine hydrate in ethanol at reflux temperature to form 2-(trifluoromethyl)indazole.", "Step 2: The resulting 2-(trifluoromethyl)indazole is then oxidized using a mixture of potassium permanganate and sulfuric acid at room temperature to form 2-(trifluoromethyl)-2H-indazole-3-carboxylic acid.", "Step 3: The product is then isolated and purified using standard techniques such as filtration, washing, and recrystallization." ] } | |
CAS RN |
2763759-12-0 |
Product Name |
2-(trifluoromethyl)-2H-indazole-3-carboxylic acid |
Molecular Formula |
C9H5F3N2O2 |
Molecular Weight |
230.1 |
Purity |
95 |
Origin of Product |
United States |
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